Cas no 724745-67-9 (2-(4-Ethylanilino)nicotinonitrile)

• Product Name: 2-(4-Ethylanilino)nicotinonitrile
• CAS No: 724745-67-9
• MF: C₁₄H₁₃N₃
• MW: 223.273122549057
• CID: 558672
• Update Time: 2023-08-02

2-(4-Ethylanilino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-[(4-ethylphenyl)amino]-
• 3-Pyridinecarbonitrile,2-[(4-ethylphenyl)amino]-(9CI)
• SMR000161775
• MLS000538731
• 2-(4-ethylanilino)nicotinonitrile
• HMS2190I14
• 2-((4-ethylphenyl)amino)nicotinonitrile
• 2-(4-Ethylanilino)nicotinonitrile

• Inchi： 1S/C14H13N3/c1-2-11-5-7-13(8-6-11)17-14-12(10-15)4-3-9-16-14/h3-9H,2H2,1H3,(H,16,17)
• InChI Key： FOWSHXAFGXXYDA-UHFFFAOYSA-N
• SMILES： N(C1C(C#N)=CC=CN=1)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 223.111
• Monoisotopic Mass: 223.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.7